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Compound of Interest |

2,2-Dimethylhexan-3-amine
Compound Name:
hydrochloride
CAS No.: 1864063-57-9
Cat. No.: B2838721
\ J

Part 1: Executive Safety Directive

2,2-Dimethylhexan-3-amine hydrochloride is an aliphatic amine salt commonly used as a
building block in pharmaceutical synthesis. While often less volatile than its free base
counterpart, it poses specific risks regarding particulate inhalation and mucous membrane
irritation.

Core Safety Maxim: Treat this compound as a Category 2 Skin/Eye Irritant and a potential
Respiratory Irritant (STOT SE 3). All handling must prioritize the suppression of dust generation
and the protection of moist tissues (eyes, lungs, sweat).[1]

Part 2: Chemical Intelligence & Hazard Profile
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Property Data Relevance to Safety

Use for accurate waste
CAS Number 1864063-57-9 _ _ _
labeling and inventory tracking.

Nitrogenous salt; potential for
Formula C8H20CIN nitrogen oxide (NOx) fumes if
burned.

Primary exposure route is
Physical State Solid (Crystalline Powder) inhalation of dust or contact

with dissolved solutions.

High water solubility implies
Solubility Water, Methanol, DMSO rapid absorption through
mucous membranes.

Solutions may be mild irritants;
Acidity Weakly Acidic (Salt form) less corrosive than free amines

but still hazardous.

GHS Hazard Classification (Inferred from Analogs)

e H315: Causes skin irritation.[1][2][3]
e H319: Causes serious eye irritation.[1][2][3][4]
e H335: May cause respiratory irritation.[2][5]

o H302: Harmful if swallowed (Acute Toxicity Category 4).

Part 3: Personal Protective Equipment (PPE) Matrix

This matrix moves beyond generic advice, tailoring protection to the specific energy state of the
task.[5]
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Operational Respiratory Hand EyelFace Body
Zone Protection Protection Protection Protection
Zone A: Storage
o o ) Safety Glasses Standard Lab
& Transport None required if Nitrile (4 mil). T )
_ with side shields.  Coat
(Sealed sealed. Single layer.
) [1][6] (Cotton/Poly).
containers)
Nitrile (Double )
N95/P2 ) Chemical Safety
Zone B: ) gloving). Outer ] Lab Coat +
o Respirator or Goggles (Indirect
Weighing & glove changed Tyvek Sleeve

Fume Hood sash

vented). Glasses

Transfer (Open ] immediately ] o Covers (prevent
) at working are insufficient )
powder handling) ] upon wrist exposure).
height. o for dust.
contamination.
Zone C: Nitrile (5-8 mil) or
Solubilization & Fume Hood "High-Risk" Blue Safety Goggles Chemical
Reaction (Face velocity > Nitrile. Check or Face Shield if Resistant Apron
(Dissolved in 100 fpm). solvent >100mL volume. if handling >1L.
solvent) compatibility.[2]
) Silver Shield /
Zone D: Spill Half-face )
) ) Laminate gloves )
Cleanup Respirator with Face Shield over  Tyvek Coveralls

(Uncontrolled

release)

P100/0V

cartridges.

if solvent
involved; Thick

Nitrile otherwise.

Goggles.

(Type 5/6).

Critical Note on Gloves: Aliphatic amines can permeate thin nitrile over time. For the

hydrochloride salt (solid), standard nitrile is effective. Once dissolved in organic solvents (e.g.,

DCM, Methanol), the solvent's permeation breakthrough time dictates glove choice.

Part 4: Operational Protocol (Step-by-Step)
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Workflow Visualization

The following diagram outlines the logical flow for safe handling, emphasizing critical control
points (CCPs).
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PPE Verification Weighing
(See Matrix) (Static Control)

> i Reagent Ready | Reaction Setup POSt-Exp. Disposal
™| (Exothermic Check) | (inert Atmosphere) (Solid vs Liquid)

Y
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Caption: Operational workflow emphasizing containment within ventilated enclosures during
active handling phases.

Detailed Methodology
Phase 1: Weighing (The Highest Risk Step)

Amine salts are often hygroscopic and prone to static charge, which can cause "fly-away"
powder.

e Environment: Utilize a chemical fume hood or a powder containment balance enclosure.
o Static Control: Use an anti-static gun or ionizer bar if the powder adheres to the spatula.

e Technique:

[¢]

Place the receiving vessel (tare) inside the hood.

o

Open the stock container inside the hood.

o

Transfer using a stainless steel or anti-static plastic spatula.

[¢]

Do not return excess powder to the stock container (prevents cross-contamination and
hydrolysis).
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Phase 2: Solubilization

¢ Solvent Selection: 2,2-Dimethylhexan-3-amine HCI is soluble in water and polar organic
solvents (Methanol, DMSO).

¢ Addition Order: Add the solid to the solvent, not solvent to solid, to minimize dust
displacement.

o Exotherm Watch: While salt dissolution is generally endothermic or mildly exothermic,
always monitor temperature if working on a >10g scale.

Phase 3: Neutralization (If Free Base is Required)

If your protocol requires converting the HCI salt to the free amine in situ:
» Base Choice: Use mild bases (e.g., NaHCO3, K2CO3) or organic bases (TEA, DIPEA).

» Ventilation: This step may release the free amine, which is significantly more volatile and
odorous. Fume hood use is mandatory.

Part 5: Emergency Response & Spill Management
EXxposure Response

o Eye Contact: Immediately flush with water for 15 minutes.[2][7] Hold eyelids open. The salt is
acidic and can cause corneal abrasion.

» Skin Contact: Brush off dry powder before wetting (to prevent creating a concentrated
solution on skin), then wash with soap and water.

« Inhalation: Move to fresh air. If coughing persists, seek medical evaluation for potential
chemical pneumonitis.

Spill Decision Logic
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Spill Detected

State of Matter?

Solid Powder Solution/Liquid
1. Dampen paper towel 1. Apply absorbent pads
2. Cover spill (prevent dust) 2. Neutralize if acidic
3. Wipe into bag 3. Scoop to bag

NS

Label: '"Hazardous Waste:
Amine Salt'

Click to download full resolution via product page
Caption: Decision tree for spill remediation, prioritizing dust suppression for solid spills.

Part 6: Disposal & Waste Management

Do not dispose of down the drain. This compound is toxic to aquatic life (Category 3/4 inferred).

[3]

e Solid Waste: Bag contaminated paper towels, gloves, and weigh boats in a clear hazardous
waste bag. Label as "Solid Waste: Toxic/Irritant (Amine Salt)".

e Liquid Waste:

o Agueous Streams: Adjust pH to neutral (7-8) before collecting in the "Agueous Toxic"
drum.
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o Organic Streams: Collect in the standard "Organic Solvents" drum. Ensure no oxidizers
(e.g., Nitric Acid) are present in the same container, as amines can form explosive nitro-
compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2838721?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2838721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

